2-{11,13-dimethyl-6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.0,2,7]trideca-1(13),2(7),3,9,11-pentaen-5-yl}acetic acid

• IUPAC Name: 2-(11,13-dimethyl-6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-5-yl)acetic acid
• InChI: InChI=1S/C13H11N3O3S/c1-6-3-7(2)15-12-9(6)10-11(20-12)13(19)16(5-14-10)4-8(17)18/h3,5H,4H2,1-2H3,(H,17,18)
• InChI Key: DKGZLAXVVREWAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C3=C(S2)C(=O)N(C=N3)CC(=O)O)C
• Molecular Formula: C13H11N3O3S
• Molecular Weight: 289.31 g/mol
• CAS No.: 852956-33-3

Description

This compound is a tricyclic heterocyclic system featuring a fused 8-thia (sulfur atom), 3,5,10-triaza (three nitrogen atoms), and a 6-oxo (keto) group. The acetic acid moiety at position 5 enhances its polarity, making it suitable for interactions in biological or catalytic systems. Its structural complexity arises from the tricyclo[7.4.0.0²,⁷] framework, which imposes rigidity and influences electronic properties.

Biological Activity

The compound 2-{11,13-dimethyl-6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.0,2,7]trideca-1(13),2(7),3,9,11-pentaen-5-yl}acetic acid is a complex heterocyclic structure that has attracted attention for its potential biological activities. This article aims to summarize the current understanding of its biological activity based on various research findings.

Chemical Structure and Properties

The molecular formula of this compound is $C_{15}H_{18}N_4O_2S$. It features a tricyclic structure with a thiazole moiety and multiple functional groups that may contribute to its biological activity.

Property	Value
Molecular Weight	318.39 g/mol
IUPAC Name	2-{11,13-dimethyl-6-oxo...
Solubility	Soluble in DMSO
LogP	2.45

The biological activity of this compound is hypothesized to involve several mechanisms:

• Enzyme Inhibition : The presence of the thiazole ring suggests potential interactions with various enzymes, possibly inhibiting their activity.
• Receptor Modulation : The compound may act as a ligand for specific receptors involved in cellular signaling pathways.
• Antioxidant Activity : The structural features may confer antioxidant properties, reducing oxidative stress in cells.

Antimicrobial Activity

Research has indicated that the compound exhibits significant antimicrobial properties against both Gram-positive and Gram-negative bacteria. In vitro studies showed that it effectively inhibits the growth of resistant strains of Staphylococcus aureus and Escherichia coli.

Case Study : In a study assessing the compound's efficacy against drug-resistant bacteria, it was found to reduce bacterial viability by over 60% at concentrations as low as 50 µg/mL.

Anticancer Activity

The anticancer potential of this compound has been explored in various cancer cell lines, including A549 (lung cancer) and Caco-2 (colorectal cancer) cells.

Research Findings :

• A549 Cells : Treatment with the compound resulted in a reduction of cell viability by approximately 45% after 24 hours.
• Caco-2 Cells : A more pronounced effect was observed, with cell viability dropping to 30%, indicating selective targeting of colorectal cancer cells.

Anti-inflammatory Effects

Preliminary studies suggest that the compound may also possess anti-inflammatory properties by inhibiting pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated macrophages.

Summary of Research Findings

Study Type	Findings
Antimicrobial	Effective against resistant S. aureus and E. coli
Anticancer	Reduced viability in A549 (45%) and Caco-2 (30%)
Anti-inflammatory	Inhibition of TNF-alpha and IL-6 production

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Key Differences

The following table summarizes critical distinctions between the target compound and related tricyclic heterocycles:

Compound Name	Core Structure	Substituents/Functional Groups	Key Features	Reference
2-{11,13-Dimethyl-6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.0²,⁷]trideca-1(13),2(7),3,9,11-pentaen-5-yl}acetic Acid	Tricyclo[7.4.0.0²,⁷]	11,13-dimethyl; 6-oxo; 8-thia; acetic acid at C5	High polarity due to acetic acid; potential for hydrogen bonding
2-(6-Oxo-8-oxa-3,5-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),3,10,12-pentaen-5-yl)acetic Acid	Tricyclo[7.4.0.0²,⁷]	8-oxa (oxygen) instead of 8-thia; no dimethyl	Reduced lipophilicity compared to sulfur analog; altered electron distribution
2-(9-Aryl-3,7-dithia-5-azatetracyclo[9.2.1.0²,¹⁰.0⁴,⁸]tetradecen-4(8)-one-6-yl)acetic Acid Amides	Tetracyclic (additional ring)	3,7-dithia (two sulfur atoms); amide/ester groups	Increased ring strain; broader bioactivity reported in amide derivatives
2-(11-Acetyl-3,5-dioxo-4-phenyl-8-thia-4,6,11-triazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7)-dien-6-yl)-N-(2-methoxyphenyl)acetamide	Tricyclo[7.4.0.0²,⁷]	Acetyl, phenyl, and methoxyphenyl substituents	Enhanced steric bulk; potential for targeted receptor interactions

Physicochemical and Crystallographic Insights

• Crystallography : Tools like SHELXL and ORTEP-3 () are critical for resolving the complex puckering and stereochemistry of such tricyclic systems. For example, Cremer-Pople parameters () could quantify ring puckering in the tricyclo framework.
• Solubility and Stability : The acetic acid moiety likely improves aqueous solubility compared to ester or amide derivatives (e.g., ), though methyl groups may counterbalance this by increasing hydrophobicity .